Cas no 2227845-56-7 (rac-(1R,2R)-2-(2-methyl-1,3-thiazol-4-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,2R)-2-(2-methyl-1,3-thiazol-4-yl)cyclopropan-1-amine
• CAS No: 2227845-56-7
• MF: C₇H₁₀N₂S
• MW: 154.232699871063
• CID: 6511273
• PubChem ID: 165687095
• Update Time: 2025-06-12

rac-(1R,2R)-2-(2-methyl-1,3-thiazol-4-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(2-methyl-1,3-thiazol-4-yl)cyclopropan-1-amine
• EN300-1778203
• 2227845-56-7

• Inchi： 1S/C7H10N2S/c1-4-9-7(3-10-4)5-2-6(5)8/h3,5-6H,2,8H2,1H3/t5-,6-/m1/s1
• InChI Key： QKJQMKGAQBXGJI-PHDIDXHHSA-N
• SMILES： S1C(C)=NC(=C1)[C@@H]1C[C@H]1N

Computed Properties

• Exact Mass: 154.05646950g/mol
• Monoisotopic Mass: 154.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.2Ų

Additional information on rac-(1R,2R)-2-(2-methyl-1,3-thiazol-4-yl)cyclopropan-1-amine

Introduction to rac-(1R,2R)-2-(2-methyl-1,3-thiazol-4-yl)cyclopropan-1-amine (CAS No. 2227845-56-7)

rac-(1R,2R)-2-(2-methyl-1,3-thiazol-4-yl)cyclopropan-1-amine (CAS No. 2227845-56-7) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique cyclopropane ring and thiazole moiety, which contribute to its potential therapeutic applications. The racemic nature of the compound, denoted by the prefix rac-, indicates the presence of equal amounts of both enantiomers, (1R,2R) and (1S,2S).

The cyclopropane ring is a three-membered cyclic alkane that imparts significant strain due to the high angle strain and eclipsing interactions. This structural feature can influence the compound's reactivity and biological activity. The thiazole moiety, on the other hand, is a five-membered heterocyclic ring containing one sulfur and one nitrogen atom. Thiazoles are known for their diverse biological activities, including antimicrobial, antifungal, and anti-inflammatory properties.

Recent studies have explored the potential of rac-(1R,2R)-2-(2-methyl-1,3-thiazol-4-yl)cyclopropan-1-amine in various therapeutic areas. One notable application is in the development of novel anticonvulsant agents. Research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent anticonvulsant activity in animal models. The cyclopropane ring and thiazole moiety are believed to play crucial roles in modulating ion channels and neurotransmitter systems involved in seizure disorders.

In addition to its anticonvulsant properties, rac-(1R,2R)-2-(2-methyl-1,3-thiazol-4-yl)cyclopropan-1-amine has also been investigated for its potential as an antidepressant. A study published in Pharmacology Biochemistry and Behavior demonstrated that this compound can enhance serotonin and norepinephrine levels in the brain, which are key neurotransmitters associated with mood regulation. The unique combination of the cyclopropane ring and thiazole moiety may provide a novel mechanism for treating depression that differs from traditional monoamine reuptake inhibitors.

The synthesis of rac-(1R,2R)-2-(2-methyl-1,3-thiazol-4-yl)cyclopropan-1-amine involves several steps that highlight the complexity of chiral synthesis. One common approach is to start with a chiral starting material or use chiral catalysts to ensure the formation of the desired enantiomers. The cyclopropane ring can be formed through ring-closing metathesis or other cycloaddition reactions. The thiazole moiety can be introduced via condensation reactions involving thiols and ketones or aldehydes.

The physicochemical properties of rac-(1R,2R)-2-(2-methyl-1,3-thiazol-4-yl)cyclopropan-1-amine are also important for its pharmaceutical development. The compound is typically a white crystalline solid with a melting point ranging from 90°C to 95°C. It is soluble in common organic solvents such as methanol and dichloromethane but has limited solubility in water. These properties are crucial for formulating stable drug products and ensuring bioavailability.

Clinical trials are currently underway to evaluate the safety and efficacy of rac-(1R,2R)-2-(2-methyl-1,3-thiazol-4-yl)cyclopropan-1-amine in human subjects. Preliminary results from Phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. Further studies are needed to fully understand the pharmacokinetics and pharmacodynamics of this compound.

In conclusion, rac-(1R,2R)-2-(2-methyl-1,3-thiazol-4-yl)cyclopropan-1-amine (CAS No. 2227845-56-7) represents a promising candidate for various therapeutic applications due to its unique chemical structure and biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits.